Ajmaline-sarpagine alkaloids
Ajmaline and sarpagine alkaloids are a class of naturally occurring indole alkaloids widely found in various plants, particularly within the Rubiaceae family. These compounds exhibit diverse pharmacological activities due to their complex molecular structures. Ajmaline, for instance, is known for its anti-arrhythmic properties, acting primarily on the cardiac conduction system by blocking sodium channels. Sarpagine alkaloids have shown potential as analgesics and anti-inflammatory agents, with studies indicating they may inhibit prostaglandin synthesis. These compounds are of significant interest in pharmaceutical research due to their potential therapeutic benefits and the challenge they present for synthetic chemistry.

Structure | Chemical Name | CAS | MF |
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Perakine; Deformyl, 20β-chloro | 1608494-80-9 | C20H21ClN2O2 |
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Perakine; 20,21-Diepimer | 1618644-59-9 | C21H22N2O3 |
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Perakine; 10-Methoxy, 19-alcohol | 1632031-74-3 | C22H26N2O4 |
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Rauvomine A | 2126790-70-1 | C18H19ClN2O |
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Vinmajine A | 1631973-92-6 | C25H31N3O5 |
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Vomilenine; 19,20β-Dihydro, Ac | 88660-04-2 | C23H26N2O4 |
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Vomilenine; 19,20α-Dihydro, 10-methoxy, 19ξ-hydroxy | 2206792-54-1 | C22H26N2O5 |
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12-Methoxyajmaline | 56897-55-3 | C21H28N2O3 |
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(+)-17-O-Acetylnortetraphyllicine | 81525-52-2 | C21H24N2O2 |
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Vomilenine; 12-Methoxy, 21-deoxy, O-de-Ac | 70509-81-8 | C20H22N2O2 |
Related Literature
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Hang Ma,Daniel B. Niesen,Ang Cai,Bongsup P. Cho,Wen Tan,Qiong Gu,Jun Xu,Navindra P. Seeram RSC Adv., 2015,5, 107904-107915
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S. Markarian,Kh. Nerkararyan,W. Fawcett Phys. Chem. Chem. Phys., 2002,4, 1-3
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Kristin H. Loomis,Jonathan L. Kirschman,Sushma Bhosle,Ravi V. Bellamkonda,Philip J. Santangelo J. Mater. Chem. B, 2016,4, 1619-1632
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Congfang Chen,Aiping Wu,Haijing Yan,Yinglu Xiao,Chungui Tian,Honggang Fu Chem. Sci., 2018,9, 4746-4755
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